Cas no 222842-99-1 (Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH)
Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-L-4-(OtButylcarboxymethyl)phe-OH
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]phenyl]propanoic acid
- Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH
- F16300
- A897921
- N-[(9H-Fluorene-9-yl)methoxycarbonyl]-4-[(tert-butoxycarbonyl)methyl]-L-phenylalanine
- L-Phenylalanine,4-[2-(1,1-dimet
- Fmoc-L-4-(O-t-butylcarboxymethyl)Phe-OH
- N-[(9H-Fluorene-9-yl)methoxycarbonyl]-4-[(tert-butoxycarbonyl)methyl]-L-pheny
- AKOS026674178
- (2S)-3-{4-[2-(TERT-BUTOXY)-2-OXOETHYL]PHENYL}-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PROPANOIC ACID
- DS-018197
- MFCD14586316
- CS-0199372
- Fmoc-L-4-(2-(tert-butoxy)-2-oxoethyl)phe
- L-Phenylalanine,4-[2-(1,1-dimethylethoxy)-2-oxoethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- (2S)-3-{4-[2-(tert-butoxy)-2-oxoethyl]phenyl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- AS-47826
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoicacid
- 222842-99-1
-
- MDL: MFCD14586316
- Inchi: 1S/C30H31NO6/c1-30(2,3)37-27(32)17-20-14-12-19(13-15-20)16-26(28(33)34)31-29(35)36-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-15,25-26H,16-18H2,1-3H3,(H,31,35)(H,33,34)/t26-/m0/s1
- InChI Key: SHGRYGUUIUHNLH-SANMLTNESA-N
- SMILES: O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)CC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 501.21513771g/mol
- Monoisotopic Mass: 501.21513771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 11
- Complexity: 776
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 102
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.235±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 683.4±55.0 °C at 760 mmHg
- Flash Point: 367.1±31.5 °C
- Solubility: Insuluble (3.6E-4 g/L) (25 ºC),
- Vapor Pressure: 0.0±2.2 mmHg at 25°C
Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F255675-10mg |
Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH |
222842-99-1 | 10mg |
$ 125.00 | 2022-06-05 | ||
| TRC | F255675-25mg |
Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH |
222842-99-1 | 25mg |
$ 260.00 | 2022-06-05 | ||
| Alichem | A019110878-250mg |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid |
222842-99-1 | 95% | 250mg |
$668.00 | 2023-09-02 | |
| Alichem | A019110878-1g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid |
222842-99-1 | 95% | 1g |
$1666.00 | 2023-09-02 | |
| abcr | AB482128-250 mg |
Fmoc-L-4-(O-t-butylcarboxymethyl)Phe-OH; . |
222842-99-1 | 250MG |
€487.80 | 2022-07-29 | ||
| abcr | AB482128-1 g |
Fmoc-L-4-(O-t-butylcarboxymethyl)Phe-OH; . |
222842-99-1 | 1g |
€1,155.00 | 2022-07-29 | ||
| Chemenu | CM317762-1g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid |
222842-99-1 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM317762-1g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-(tert-butoxy)-2-oxoethyl)phenyl)propanoic acid |
222842-99-1 | 95% | 1g |
$916 | 2021-06-09 | |
| eNovation Chemicals LLC | D598127-500mg |
Fmoc-L-4-(OtButylcarboxymethyl)phe-OH |
222842-99-1 | >95% | 500mg |
$385 | 2024-05-24 | |
| eNovation Chemicals LLC | D598127-1g |
Fmoc-L-4-(OtButylcarboxymethyl)phe-OH |
222842-99-1 | >95% | 1g |
$585 | 2024-05-24 |
Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH
Recent Advances in the Application of Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH (CAS: 222842-99-1) in Chemical Biology and Pharmaceutical Research
Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH (CAS: 222842-99-1) is a protected amino acid derivative widely used in peptide synthesis and chemical biology research. This compound, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a tert-butyl ester, plays a crucial role in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard coupling conditions. Recent studies have highlighted its significance in the development of novel therapeutic peptides and peptidomimetics, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH in the synthesis of constrained peptides for targeting the PD-1/PD-L1 immune checkpoint pathway. The researchers incorporated this building block into cyclic peptide scaffolds, resulting in improved binding affinity and metabolic stability compared to linear analogs. The tert-butyl protection was found to be critical for maintaining the integrity of the carboxyl group during SPPS, while the Fmoc group allowed for efficient deprotection under mild basic conditions.
In the field of drug delivery, a team from MIT reported in Advanced Materials (2024) on the use of this compound in the design of self-assembling peptide nanostructures. The hydrophobic tert-butyl group contributed to the controlled assembly of Fmoc-peptide amphiphiles, forming stable nanofibers capable of encapsulating hydrophobic drugs. This application showcases the versatility of 222842-99-1 beyond traditional peptide synthesis, extending into nanotechnology and targeted drug delivery systems.
Recent synthetic methodology developments have also focused on improving the efficiency of incorporating Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH into complex peptide sequences. A 2024 Nature Protocols paper detailed optimized coupling conditions using novel activating reagents, reducing racemization risks while maintaining high yields. This advancement is particularly relevant for the synthesis of challenging sequences containing multiple sterically hindered amino acids.
The compound's role in PROTAC (proteolysis targeting chimera) development has gained attention, as evidenced by a 2023 Cell Chemical Biology publication. Researchers utilized 222842-99-1 to construct the linker region between the target-binding moiety and E3 ligase recruiter, taking advantage of its chemical stability and appropriate spacer length. This application demonstrates the expanding utility of this building block in cutting-edge therapeutic modalities.
Quality control and analytical methods for Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH have seen significant improvements. A recent Analytical Chemistry study (2024) presented a novel LC-MS/MS method capable of detecting impurities at levels below 0.1%, addressing the growing demand for high-purity peptide synthesis reagents in GMP-compliant pharmaceutical manufacturing.
Looking forward, the unique properties of Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH position it as a key component in emerging areas such as peptide-drug conjugates and macrocyclic therapeutics. Ongoing research suggests potential applications in the development of next-generation antimicrobial peptides and foldamer-based inhibitors, leveraging its structural features to achieve enhanced biological activity and pharmacokinetic profiles.
222842-99-1 (Fmoc-L-4-(O-tert-butylcarboxymethyl)phe-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)